Cas no 75318-62-6 ([1,2,4]Triazolo[5,1-a]isoquinoline,2-[1,1'-biphenyl]-4-yl-)

• Product Name: [1,2,4]Triazolo[5,1-a]isoquinoline,2-[1,1'-biphenyl]-4-yl-
• CAS No: 75318-62-6
• MF: C₂₂H₁₅N₃
• MW: 321.374604463577
• CID: 566225
• PubChem ID: 160073
• Update Time: 2025-04-19

[1,2,4]Triazolo[5,1-a]isoquinoline,2-[1,1'-biphenyl]-4-yl- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[5,1-a]isoquinoline,2-[1,1'-biphenyl]-4-yl-
• 2-(1,1'-biphenyl-4-yl)-1,2,4-triazole(5,1-a)isoquinoline
• 2-(4-phenylphenyl)-[1,2,4]triazolo[5,1-a]isoquinoline
• 2-(1,1'-Biphenyl-4-yl)-s-triazole(5,1-a)isoquinoline
• 2-[(1,1'-Biphenyl)-4-yl]-1,2,4-triazolo[5,1-a]isoquinoline
• 2-(1,1'-Biphenyl)-4-yl-(1,2,4)triazolo(5,1-a)isoquinoline
• 75318-62-6
• L 14105
• BRN 5975029
• AJOKAHRNFHBQIS-UHFFFAOYSA-N
• [1,2,4]Triazolo[5,1-a]isoquinoline, 2-[1,1'-biphenyl]-4-yl-
• 2-[1,1'-Biphenyl]-4-yl[1,2,4]triazolo[5,1-a]isoquinoline
• (1,2,4)Triazolo(5,1-a)isoquinoline, 2-(1,1'-biphenyl)-4-yl-
• Z9L4ZZ5LM7
• SCHEMBL11262382
• L-14105
• 2-(4-Biphenylyl)-s-triazolo(5,1-a)isoquinoline
• DTXSID30226276
• s-Triazolo(5,1-a)isoquinoline, 2-(4-biphenylyl)-
• 2-([1,1'-Biphenyl]-4-yl)-[1,2,4]triazolo[5,1-a]isoquinoline

• Inchi： 1S/C22H15N3/c1-2-6-16(7-3-1)17-10-12-19(13-11-17)21-23-22-20-9-5-4-8-18(20)14-15-25(22)24-21/h1-15H
• InChI Key： AJOKAHRNFHBQIS-UHFFFAOYSA-N
• SMILES： N12C=CC3C=CC=CC=3C1=NC(C1C=CC(C3C=CC=CC=3)=CC=1)=N2

Computed Properties

• Exact Mass: 321.127
• Monoisotopic Mass: 321.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.3
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 1.2044 (rough estimate)
• Boiling Point: 450.13°C (rough estimate)
• Refractive Index: 1.6270 (estimate)